Cas no 1007036-41-0 (Sodium 2-(4-methyl-1,3-thiazol-2-yl)acetate)

Sodium 2-(4-methyl-1,3-thiazol-2-yl)acetate structure
1007036-41-0 structure
Product Name:Sodium 2-(4-methyl-1,3-thiazol-2-yl)acetate
CAS No:1007036-41-0
MF:C6H6NNaO2S
MW:179.172111034393
MDL:MFCD08246121
CID:2627377
PubChem ID:23665822
Update Time:2025-04-21

Sodium 2-(4-methyl-1,3-thiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • .
    • BUTTPARK 80\07-85
    • sodium 2-(4-methylthiazol-2-yl)acetate
    • sodium:2-(4-methyl-1,3-thiazol-2-yl)acetate
    • 2-CHLORO-N-[4-(METHYLSULFONYL)PHENYL]ACETAMIDE
    • sodium 2-(4-methyl-1,3-thiazol-2-yl)acetate
    • sodium;2-(4-methyl-1,3-thiazol-2-yl)acetate
    • NE13785
    • Z190662872
    • Sodium 2-(4-methyl-1,3-thiazol-2-yl)acetate
    • MDL: MFCD08246121
    • Inchi: 1S/C6H7NO2S.Na/c1-4-3-10-5(7-4)2-6(8)9;/h3H,2H2,1H3,(H,8,9);/q;+1/p-1
    • InChI Key: RQEZRGOLVACBTR-UHFFFAOYSA-M
    • SMILES: S1C=C(C)N=C1CC(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 179.00169389 g/mol
  • Monoisotopic Mass: 179.00169389 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.3
  • Molecular Weight: 179.17

Sodium 2-(4-methyl-1,3-thiazol-2-yl)acetate Pricemore >>

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